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Compound of Interest

Compound Name: trans-Phenothrin

CAS No.: 74430-94-7

Cat. No.: B15572839

Get Quote

An In-depth Technical Guide to (1R)-trans-
Phenothrin
For Researchers, Scientists, and Drug Development Professionals

Introduction
(1R)-trans-Phenothrin, also known as d-phenothrin, is a synthetic pyrethroid insecticide

valued for its potent and rapid insecticidal activity against a broad spectrum of pests.[1][2] As a

member of the Type I pyrethroids, it is a key active ingredient in various formulations for public

health, domestic, and veterinary applications.[1] This technical guide provides a comprehensive

overview of (1R)-trans-Phenothrin, focusing on its chemical identity, molecular structure,

physico-chemical properties, mechanism of action, analytical methodologies, and toxicological

profile to support research and development activities.
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(1R)-trans-Phenothrin is the most insecticidally active isomer of phenothrin.[3] Its chemical

identity is defined by its specific stereochemistry, which is crucial for its biological activity.

Identifier Value

CAS Number 26046-85-5[4]

Molecular Formula C₂₃H₂₆O₃[4]

IUPAC Name

(3-phenoxyphenyl)methyl (1R,3R)-2,2-dimethyl-

3-(2-methylprop-1-en-1-yl)cyclopropane-1-

carboxylate

Synonyms d-Phenothrin, Sumithrin

Molecular Weight 350.45 g/mol

Molecular Structure:

A simplified 2D representation of the molecular structure of (1R)-trans-Phenothrin.

Physico-chemical Properties
A summary of the key physico-chemical properties of (1R)-trans-Phenothrin is presented in

the table below. This data is essential for formulation development, environmental fate

assessment, and toxicological studies.
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Property Value Reference

Appearance
Pale yellow to yellow-brown

viscous liquid
[5]

Boiling Point >290 °C [6]

Melting Point <25 °C [6]

Vapor Pressure 0.16 mPa (20 °C) [3]

Water Solubility 2 mg/L (25 °C) [3]

Solubility in Organic Solvents

Soluble in hexane, acetone,

methanol, and xylene (>1

kg/kg )

[3]

Stability
Fairly stable in air but unstable

to light and in alkaline media.
[3]

Mechanism of Action
(1R)-trans-Phenothrin, like other pyrethroids, is a neurotoxin that primarily targets the voltage-

gated sodium channels in the nerve cells of insects.[7] Its mechanism of action leads to the

rapid paralysis and death of the target pest.

The key steps in the signaling pathway are as follows:

Binding to Sodium Channels: (1R)-trans-Phenothrin binds to a specific site on the alpha-

subunit of the voltage-gated sodium channels in the neuronal membrane.

Prolonged Channel Opening: This binding modifies the channel's gating kinetics, causing a

significant delay in the closing of the channel after activation.

Persistent Sodium Influx: The prolonged opening leads to a persistent influx of sodium ions

(Na+) into the neuron.

Hyperexcitation: The continuous influx of Na+ causes a state of hyperexcitation, leading to

repetitive nerve discharges.
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Paralysis and Death: The uncontrolled nerve firing ultimately results in paralysis and the

death of the insect.
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Mechanism of action of (1R)-trans-Phenothrin on insect neuronal sodium channels.

Experimental Protocols: Analytical Methods
The accurate determination of (1R)-trans-Phenothrin content and its isomeric purity is critical

for quality control and regulatory compliance. The Collaborative International Pesticides

Analytical Council (CIPAC) has established standardized methods for this purpose.

Determination of Total Phenothrin Content
Method: Gas Chromatography with Flame Ionization Detection (GC-FID) (CIPAC Method

356/TC/(M)/3)[7]

Principle: This method quantifies the total amount of phenothrin isomers in a sample. A gas

chromatograph separates the components of the sample, and a flame ionization detector

provides a response proportional to the amount of each component.

General Procedure:
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Sample Preparation: A known weight of the (1R)-trans-Phenothrin technical material is

dissolved in a suitable solvent to a specific concentration.

Internal Standard: An internal standard, such as m-terphenyl, is added to both the sample

and calibration standards to correct for variations in injection volume and detector response.

[7]

GC Analysis: The prepared sample is injected into the gas chromatograph. The instrument is

equipped with a capillary column suitable for separating pyrethroids.

Quantification: The peak areas of the phenothrin isomers and the internal standard are

measured. The concentration of total phenothrin is calculated by comparing the peak area

ratios of the sample to those of a calibration curve prepared with certified reference

standards.

Determination of Isomer Ratio
Method: High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase

(CIPAC Method 356/TC/(M)/2)[7]

Principle: This method separates the different stereoisomers of phenothrin, allowing for the

determination of the (1R)-trans isomer content. A chiral stationary phase in the HPLC column

interacts differently with each enantiomer, resulting in their separation.

General Procedure:

Sample Preparation: A solution of the technical material is prepared in the mobile phase.

HPLC Analysis: The sample is injected into the HPLC system equipped with a chiral column.

Isomer Separation: The mobile phase composition and flow rate are optimized to achieve

baseline separation of the (1R)-trans, (1R)-cis, (1S)-trans, and (1S)-cis isomers.

Detection: A UV detector is typically used to monitor the elution of the isomers.

Calculation: The percentage of each isomer is calculated from the respective peak areas in

the chromatogram. The content of (1R)-trans-phenothrin is then determined by multiplying

the total isomer content (from GC-FID) by the percentage of the (1R)-trans isomer.[7]
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Analytical Workflow
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Workflow for the analytical determination of (1R)-trans-Phenothrin content and isomer ratio.

Toxicology Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15572839/docs?utm_src=pdf-body-img#1r-trans-phenothrin-cas-number-and-molecular-structure
https://www.benchchem.com/product/b15572839/docs?utm_src=pdf-body#1r-trans-phenothrin-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The toxicological profile of (1R)-trans-Phenothrin indicates low acute toxicity to mammals.

However, it is highly toxic to aquatic organisms and bees.

Acute Toxicity Data:

Species Route LD₅₀ / LC₅₀ Reference

Rat Oral >5000 mg/kg [8]

Rat Dermal >2000 mg/kg [8]

Bobwhite Quail Oral >2510 mg/kg [8]

Bobwhite Quail Dietary (5-day) >5620 ppm [7][9]

Honey Bee Contact 0.067 µ g/bee [8]

Mysid Shrimp - 0.03 ppb [6]

No-Observed-Adverse-Effect-Level (NOAEL):

Species Study Type NOAEL Reference

Rat
2-generation

reproduction
1000 mg/kg diet [3]

Rabbit Teratogenicity (oral)

300 mg/kg bw/d

(Maternal and

Developmental)

[7]

Environmental Fate
(1R)-trans-Phenothrin is susceptible to degradation in the environment, particularly by

sunlight (photodegradation).[2] In soil, it undergoes rapid decomposition under upland

conditions with a half-life of 1-2 days.[3] However, degradation is slower under flooded

conditions.[3] Its high toxicity to non-target organisms like aquatic invertebrates and bees

necessitates careful management to minimize environmental exposure.

Conclusion
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(1R)-trans-Phenothrin is a highly effective insecticide with a well-defined chemical profile and

mechanism of action. This guide provides essential technical information for researchers and

professionals working with this compound. The provided data on its physico-chemical

properties, analytical methods, and toxicology are critical for ensuring its safe and effective use

in the development of new products and for conducting further research. For detailed

experimental protocols, consultation of the official CIPAC handbooks is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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